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Compound of Interest

Compound Name: T-0509

Cat. No.: B1681855 Get Quote

Disclaimer: The identifier "T-0509" is not a standard chemical name. However, "UN 0509"

designates "Smokeless Powder," a propellant explosive. This guide provides safety protocols

for handling smokeless powder in a laboratory environment based on this identification. It is

crucial to confirm the identity of any substance before handling and to consult the specific

Safety Data Sheet (SDS) provided by the manufacturer.

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals engaged in the handling of T-0509 (Smokeless

Powder). The following procedural guidance is intended to answer specific operational

questions and establish safe laboratory practices.

Personal Protective Equipment (PPE) and Hazard
Summary
Proper PPE is the primary barrier against exposure and injury. The level of PPE should be

determined by a thorough hazard assessment for the specific procedures being performed.[1]

Handling of smokeless powder, an explosive and flammable solid, necessitates stringent safety

measures.[2][3]
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Hazard Classification Details Protective Measures

Explosive
Division 1.4C: Presents no

significant blast hazard.

Do not subject to shock,

friction, grinding, or impact.[2]

[3] Keep away from heat,

sparks, open flames, and other

ignition sources.[2][3][4]

Flammability
Extremely flammable; burns

rapidly and vigorously.[4]

Store in a cool, dry, well-

ventilated area away from

combustible materials.[2][4]

Use non-sparking tools.[2]

Health Hazards

Harmful if swallowed. Causes

serious eye irritation. May

cause an allergic skin reaction.

May cause damage to organs

through prolonged or repeated

exposure.[2] Contains

nitroglycerin, which can cause

headache, nausea, and a drop

in blood pressure upon

inhalation, skin contact, or

ingestion.[5]

Avoid breathing dust.[2][5]

Avoid contact with skin and

eyes.[2] Do not eat, drink, or

smoke when handling.[3][5]

Environmental Hazards
Toxic to aquatic life with long-

lasting effects.[3][6]

Avoid release to the

environment.[3] Dispose of

waste according to regulations,

not in drains or waterways.[6]

Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.[2][7] A face shield

may be required for tasks with

a high risk of splashing.[7]

Protects against airborne

particles and accidental

splashes.

Skin Protection

Chemical-resistant, flame-

retardant lab coat or coveralls.

[2] Impermeable gloves (e.g.,

nitrile).[2][7]

Prevents skin contact with the

powder and protects from fire

hazards.

Respiratory Protection

Use in a well-ventilated area or

under a fume hood.[2][8][9] If

ventilation is inadequate and

dust is generated, an N95 or

higher-level respirator may be

necessary.[2][3][9]

Minimizes inhalation of

hazardous dust.

Footwear Closed-toe shoes.[1][7]
Protects feet from spills and

falling objects.

Experimental Protocols: Handling and Disposal
Handling Protocol

Preparation:

Designate a clean, uncluttered area for handling, away from heat, flames, and electrical

equipment.[4][5]

Ensure an emergency eye wash station and safety shower are accessible.[3]

Ground/bond all containers and receiving equipment to prevent static discharge.[3]

Assemble all necessary non-sparking tools and equipment.[2]

Weighing and Transfer:
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Whenever possible, handle powders within a fume hood or a powder containment hood to

minimize dust.[8][9]

Use the smallest practical quantities for the procedure.[4]

To minimize dust generation, transfer powder in small scoops and work close to the

receiving container.[10]

Keep containers closed when not in use.[10]

Spill Cleanup:

Clean up spills immediately.[2][5]

Avoid dry sweeping or using compressed air which can create dust clouds.[2]

For small spills, use a brush and dustpan (non-sparking).[5] Wetting the material before

cleanup can help suppress dust.[2]

Collect spilled material in a suitable, labeled container for disposal.[2]

Decontaminate the area using wet cleaning methods or a HEPA vacuum.[10]

Disposal Plan

The primary recommended method for the disposal of waste or deteriorated smokeless powder

is controlled burning.

Regulatory Compliance:

All disposal must be conducted in accordance with federal, state, and local regulations.[6]

Consult with your institution's environmental health and safety (EHS) department.

Controlled Burning Protocol:

This procedure should only be performed by trained personnel in a designated, isolated

outdoor location.
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Spread the powder in a thin layer in a shallow pile, not exceeding 1 inch in depth and 1

pound in quantity per pile.[4][11]

Use an ignition train of slow-burning combustible material to allow for safe retreat to a

secure distance before ignition.[4][11]

Never attempt to burn powder in its container or in large quantities, as this can lead to an

explosion.[4]

Alternative Disposal:

Some sources suggest that very small quantities can be spread on a lawn as a nitrogen-

rich fertilizer, though this should be verified with local environmental regulations.[12]

Never dispose of smokeless powder in the trash or down the drain.[6][11] Water will not

permanently neutralize it.[13]

Visual Safety Workflow
The following diagram illustrates the logical workflow for the safe handling of T-0509
(Smokeless Powder) from initial preparation to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://hodgdonpowderco.com/wp-content/uploads/2023/04/Accurate_General_Safety.pdf
https://www.thehighroad.org/index.php?threads/how-do-we-properly-dispose-of-spilled-gunpowder.817141/
https://hodgdonpowderco.com/wp-content/uploads/2023/04/Accurate_General_Safety.pdf
https://www.thehighroad.org/index.php?threads/how-do-we-properly-dispose-of-spilled-gunpowder.817141/
https://hodgdonpowderco.com/wp-content/uploads/2023/04/Accurate_General_Safety.pdf
https://thefiringline.com/forums//showthread.php?t=159857
https://hodgdonpowderco.com/wp-content/uploads/2023/04/2022-hodgdon-spherical-powders-sds.pdf
https://www.thehighroad.org/index.php?threads/how-do-we-properly-dispose-of-spilled-gunpowder.817141/
https://forums.brianenos.com/topic/26868-how-to-dispose-of-unwanted-powder/
https://www.benchchem.com/product/b1681855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation Phase

2. Handling Phase

3. Post-Handling & Spill

4. Disposal Phase
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Caption: Workflow for Safe Handling of T-0509 (Smokeless Powder).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

2. monroetn.gov [monroetn.gov]

3. alliantpowder.com [alliantpowder.com]

4. hodgdonpowderco.com [hodgdonpowderco.com]

5. Powder Safety Information [claygame.co.uk]

6. hodgdonpowderco.com [hodgdonpowderco.com]

7. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

8. Powder Handling - AirClean Systems [aircleansystems.com]

9. scribd.com [scribd.com]

10. ehs.wisc.edu [ehs.wisc.edu]

11. thehighroad.org [thehighroad.org]

12. thefiringline.com [thefiringline.com]

13. forums.brianenos.com [forums.brianenos.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling T-0509
(Smokeless Powder)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681855#personal-protective-equipment-for-
handling-t-0509]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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